1-[4-[(3,5-Dimethylpyrazol-1-yl)methyl]piperidin-1-yl]prop-2-en-1-one

• IUPAC Name: 1-[4-[(3,5-dimethylpyrazol-1-yl)methyl]piperidin-1-yl]prop-2-en-1-one
• InChI: InChI=1S/C14H21N3O/c1-4-14(18)16-7-5-13(6-8-16)10-17-12(3)9-11(2)15-17/h4,9,13H,1,5-8,10H2,2-3H3
• InChI Key: HXSHMUBPYMYLQH-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NN1CC2CCN(CC2)C(=O)C=C)C
• Molecular Formula: C14H21N3O
• Molecular Weight: 247.34 g/mol

Description

The compound seems to contain a dimethylpyrazolyl group, a piperidinyl group, and a propenone group. The dimethylpyrazolyl group is a type of pyrazole, which is a heterocyclic aromatic organic compound characterized by a 5-membered ring of three carbon atoms and two nitrogen atoms.

Synthesis Analysis

While specific synthesis methods for this compound were not found, similar compounds have been synthesized through alkylation processes. For instance, multidentate poly((3,5-dimethylpyrazol-1-yl)methyl)benzene ligands have been synthesized by alkylation process of pyrazoles with poly(bromomethyl) using t-BuOK/THF.

Molecular Structure Analysis

The molecular structure of similar compounds has been determined by single-crystal X-ray diffraction. The pyrazole rings of these polyazole ligands are characterized by π-excess aromatic heterocycle, flat and rigid structure, and thermal stability.

Future Directions

While specific future directions for this compound were not found, similar compounds have been studied for their potential applications in the catalysis area but also in medicine or biomimetism studies.